Cas no 1060812-72-7 (N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine)

N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine structure
1060812-72-7 structure
Product Name:N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine
CAS No:1060812-72-7
MF:C7H8F3N3
MW:191.15373134613
CID:2624106
PubChem ID:72212351
Update Time:2025-04-21

N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

    • N-METHYL-1-(5-(TRIFLUOROMETHYL)PYRAZIN-2-YL)METHANAMINE
    • 1060812-72-7
    • N-Methyl-5-(trifluoromethyl)-2-pyrazinemethanamine
    • AB68476
    • DTXSID101226872
    • NFTBAFAEFXIESX-UHFFFAOYSA-N
    • N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine
    • Inchi: 1S/C7H8F3N3/c1-11-2-5-3-13-6(4-12-5)7(8,9)10/h3-4,11H,2H2,1H3
    • InChI Key: NFTBAFAEFXIESX-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=N1)CNC)(F)F

Computed Properties

  • Exact Mass: 191.06703175Da
  • Monoisotopic Mass: 191.06703175Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 37.8Ų
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